Methyl 3-methoxy-2-nitrobenzoate

• IUPAC Name: methyl 3-methoxy-2-nitrobenzoate
• InChI: InChI=1S/C9H9NO5/c1-14-7-5-3-4-6(9(11)15-2)8(7)10(12)13/h3-5H,1-2H3
• InChI Key: FDQQRLPHAAICCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1[N+](=O)[O-])C(=O)OC
• Molecular Formula: C9H9NO5
• DSSTOX Substance ID: DTXSID10201147
• Molecular Weight: 211.17 g/mol
• CAS No.: 5307-17-5

Description

Methyl 3-methoxy-2-nitrobenzoate is an organic compound with the molecular formula C9H9NO5. It appears as a colorless to slightly yellow crystalline powder and has a melting point of approximately 62-66°C . This compound is primarily used as an intermediate in organic synthesis and as a reagent in plant growth regulator research .

Mechanism of Action

Target of Action

Methyl 3-methoxy-2-nitrobenzoate is a chemical compound with the molecular formula C9H9NO5 It’s closely related to gallic acid and methyl gallates, which are known for their antioxidant and free radical scavenging properties .

Mode of Action

It’s known that nitrobenzoate esters are involved in the synthesis of ‘push-pull’ naphthalenes. The nitro group in the compound could potentially undergo a series of reactions, including nitration, conversion from the nitro group to an amine, and bromination .

Biochemical Pathways

Given its structural similarity to gallic acid and methyl gallates, it may influence pathways related to oxidative stress and free radical scavenging .

Pharmacokinetics

The compound’s molecular weight (21117 g/mol) and its chemical structure suggest that it could potentially be absorbed and distributed in the body .

Result of Action

Related compounds like gallic acid and methyl gallates are known to have antimicrobial, anti-inflammatory, and anticancer properties .

Action Environment

Like other chemical compounds, its stability and efficacy could potentially be influenced by factors such as temperature, ph, and the presence of other chemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions: Methyl 3-methoxy-2-nitrobenzoate is typically synthesized by reacting 3-methoxy-2-nitrobenzoic acid with methanol in the presence of an acid catalyst . The reaction involves the following steps:

• Mixing 3-methoxy-2-nitrobenzoic acid and methanol in an appropriate ratio.
• Adding an acid catalyst to the mixture.
• Heating the mixture to an appropriate temperature and maintaining it for a specific duration.
• Allowing the reaction mixture to cool and then crystallizing or filtering the product to obtain pure this compound .

Industrial Production Methods: In industrial settings, the preparation method involves using acetic anhydride as a catalyst instead of sulfuric acid, which improves reaction selectivity and yield while reducing environmental pollution . The process includes nitrification, reduced-pressure concentration, washing with ice water, filtering, and recrystallization .

Chemical Reactions Analysis

Types of Reactions: Methyl 3-methoxy-2-nitrobenzoate undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Potassium carbonate in N,N-dimethylformamide at room temperature.

Major Products:

Reduction: 3-methoxy-2-aminobenzoate.

Substitution: Various substituted benzoates depending on the substituent used.

Scientific Research Applications

Methyl 3-methoxy-2-nitrobenzoate is used in several scientific research applications:

Chemistry: As an intermediate in the synthesis of other organic compounds.

Biology: As a reagent in plant growth regulator research.

Medicine: In the synthesis of new drug molecules and biological activity research.

Industry: Used in the production of various industrial chemicals.

Comparison with Similar Compounds

• Methyl 3,4,5-trimethoxybenzoate .
• Methyl 2-methyl-3-nitrobenzoate .
• Methyl 3-nitrobenzoate .

Comparison: Methyl 3-methoxy-2-nitrobenzoate is unique due to its specific substitution pattern on the benzene ring, which influences its reactivity and applications. Compared to methyl 3,4,5-trimethoxybenzoate, it has fewer methoxy groups, which may affect its solubility and reactivity. Methyl 2-methyl-3-nitrobenzoate has a methyl group instead of a methoxy group, leading to different chemical properties and applications .

Synthesis routes and methods I

Procedure details

To a mixture of 3-methoxy-2-nitrobenzoic acid (25.0 g, 126 mmol) and K2CO3 (35.0 g, 253 mmol) in DMF (126 mL) was added MeI (15.8 mL, 253 mmol) at room temperature. The mixture was stirred at room temperature for 2 hours. To the mixture was poured the water (200 mL) and then stirred at 5° C. for 30 min. The precipitated solid was collected by filtration, washed with water and hexane. The solid was dried under reduced pressure to afford the compound 52 in a crude form (26.2 g, 98%) as a white solid.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a stirred solution of 3-methoxy-2-nitro-benzoic acid (11.50 g) in DMF (100 ml) was added N,N′-carbonyldiimidazole (11.35 g) and the reaction mixture was stirred at room temperature for 45 minutes. Methanol (18.6 ml) was added and the mixture was stirred at room temperature for 60 minutes. The mixture was poured into water (800 ml) containing some ice and the precipitated material was isolated by filtration and crystallised from hot ethanol and gave 3-Methoxy-2-nitro-benzoic acid methyl ester. Step 2: The above obtained methyl ester (11.81 g) was suspended in water (45 ml) and ethanol (60 ml). Ammonium chloride (12.26 g) was added followed by addition of iron powder (11.86 g). The reaction mixture was heated to reflux and stirred for 1 hour. The mixture was cooled on an ice bath and was then filtrated though a pad of Celite. The filtrate was evaporated under reduced pressure. The residue was re-dissolved in a minimum amount of EtOAc and was filtrated through a pad of silica gel, washing with EtOAc. The combined filtrates were evaporated under reduced pressure. The remaining oil was dissolved in EtOAc (40 ml) and hexane was added until a precipitate formed. The solid material was isolated by filtration and dried under high vacuum and gave 2-amino-3-methoxy-benzoic acid methyl ester. Step 3: The above obtained amine (7.5 g) was dissolved in 1,2-dichloroethane (125 ml) and pyridine-4-carbaldehyde (6.65 g) was added followed by addition of sodium triacetoxy-borohydride (17.5 g). The reaction mixture was heated to 50° C. and stirred for 2.5 hours. More and pyridine-4-carbaldehyde (1.5 ml) and sodium triacetoxy-borohydride (5.0 g) was added and stirring was continued at 50° C. for 15 hours. Saturated aqueous sodium bicarbonate was carefully added and the mixture was extracted with dichloromethane. The organic layer washed with saturated aqueous sodium bicarbonate, water and brine, dried (MgSO4) and evaporated under reduced pressure. The residue was subjected to column chromatography on silica gel (elution with 0 to 50% EtOAc in dichloromethane) and gave 3-methoxy-2-[(pyridin-4-ylmethyl)-amino]-benzoic acid methyl ester as a pale yellow oil. Step 4: The compound obtained in step 3 (8 g) was dissolved in methanol (100 ml) and 2M sodium hydroxide (50 ml) was added. The reaction mixture was heated to 45° C. and stirred for 1 hour. The mixture was cooled to room temperature and stirring continued for 18 hours. The mixture was concentrated to ca. 50 ml under reduced pressure. Water (200 ml) was added and the pH of the mixture was adjusted to 6 with 4M HCl. The precipitated material was isolated by filtration and dried in vacuo and gave the title compound. 13C-NMR (DMSO-d6) δ 170.1, 150.3, 149.8, 149.3, 141.8, 123.4, 122.0, 117.0, 116.4, 114.8, 55.6, 48.4.